methyl 2-[(N,N-dimethylglycyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxylate

• IUPAC Name: methyl 2-[[2-(dimethylamino)acetyl]amino]-4-ethyl-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C13H20N2O3S/c1-6-9-8(2)19-12(11(9)13(17)18-5)14-10(16)7-15(3)4/h6-7H2,1-5H3,(H,14,16)
• InChI Key: BIKCLNPOHCWMFD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)OC)NC(=O)CN(C)C)C
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

Methyl 2-[(N,N-dimethylglycyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxylate is a chemical compound that has been extensively studied for its potential use in various scientific research areas. This compound is also known as DMT and is a derivative of the hallucinogenic compound dimethyltryptamine. However,

Mechanism of Action

DMT's mechanism of action is not fully understood, but it is thought to involve its interaction with various receptors in the brain, including the sigma-1 receptor, the serotonin receptor, and the trace amine-associated receptor. DMT has been shown to activate the sigma-1 receptor, which is involved in various cellular processes, including calcium signaling, oxidative stress, and neuroprotection. DMT has also been shown to bind to the serotonin receptor, which is involved in various physiological processes, including mood, appetite, and sleep.
Biochemical and Physiological Effects:
DMT has been shown to have various biochemical and physiological effects, including increasing BDNF levels, inducing mystical experiences, and activating the sigma-1 receptor. DMT has also been shown to increase heart rate, blood pressure, and body temperature, and to cause visual and auditory hallucinations.

Advantages and Limitations for Lab Experiments

DMT's advantages for lab experiments include its ability to activate the sigma-1 receptor, increase BDNF levels, and induce mystical experiences. However, its limitations include its potential for causing visual and auditory hallucinations, as well as its potential for altering mood and behavior.

Future Directions

There are several future directions for DMT research, including further studies on its mechanism of action, its potential use in psychotherapy, and its potential as an antidepressant and anxiolytic agent. Additionally, future research could focus on developing new synthesis methods for DMT and its derivatives, as well as studying the potential use of DMT in treating various neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Scientific Research Applications

DMT has been studied for its potential use in various scientific research areas, including neuroscience, psychology, and pharmacology. In neuroscience, DMT has been shown to activate the sigma-1 receptor, which is involved in various cellular processes, including calcium signaling, oxidative stress, and neuroprotection. DMT has also been shown to increase brain-derived neurotrophic factor (BDNF) levels, which is involved in neuronal growth and survival. In psychology, DMT has been studied for its potential use in psychotherapy, particularly for its ability to induce mystical experiences. In pharmacology, DMT has been studied for its potential use as an antidepressant and anxiolytic agent.